Cas no 1780795-54-1 (2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile)

• Product Name: 2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile
• CAS No: 1780795-54-1
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 6421410
• PubChem ID: 84765508
• Update Time: 2025-05-27

2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile
• Benzeneacetonitrile, 3,5-difluoro-2-hydroxy-
• EN300-1829106
• 1780795-54-1

• Inchi： 1S/C8H5F2NO/c9-6-3-5(1-2-11)8(12)7(10)4-6/h3-4,12H,1H2
• InChI Key： MRXOIZPAAMCXEQ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(F)=CC(F)=C1O

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 262.5±35.0 °C(Predicted)
• pka: 8.05±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile

Comprehensive Overview of 2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile (CAS No. 1780795-54-1)

2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile, with the CAS number 1780795-54-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated phenylacetonitrile derivative is characterized by its unique molecular structure, featuring a hydroxyl group and two fluorine atoms attached to a phenyl ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates and advanced materials.

The compound's structural motif is highly relevant in modern medicinal chemistry, where fluorinated compounds are prized for their ability to improve metabolic stability and bioavailability. With the growing demand for sustainable chemistry and green synthesis methods, 2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile is often discussed in the context of catalytic processes and atom-efficient reactions. Its synthesis typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques that align with the industry's shift toward eco-friendly protocols.

In recent years, the compound has been linked to studies exploring neuroprotective agents and anti-inflammatory drugs, reflecting broader trends in healthcare research. For instance, its fluorine-rich scaffold is being investigated for modulating protein-ligand interactions, a hot topic in drug discovery and precision medicine. Additionally, its potential use in crop protection formulations has sparked interest among agrochemical innovators seeking low-toxicity alternatives to traditional pesticides.

From an analytical perspective, 2-(3,5-difluoro-2-hydroxyphenyl)acetonitrile is often characterized using NMR spectroscopy, HPLC, and mass spectrometry, techniques frequently searched by chemists optimizing quality control workflows. The compound's stability under various pH conditions is another area of exploration, especially for formulators developing extended-release pharmaceuticals. These aspects make it a recurring subject in scientific literature and patent filings.

As the scientific community continues to prioritize molecular diversity and functional group compatibility, CAS 1780795-54-1 exemplifies how tailored heterocyclic building blocks can address complex challenges in material science and life sciences. Its versatility ensures its relevance in ongoing discussions about scalable synthesis and intellectual property strategies in chemical innovation.